Cas no 2097913-52-3 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine
• CAS No: 2097913-52-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5831369
• PubChem ID: 121186847
• Update Time: 2025-06-09

1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine
• 2097913-52-3
• 1,3-benzodioxol-5-yl-(4-cyclopropylidenepiperidin-1-yl)methanone
• CHEMBL5024431
• F6550-2928
• benzo[d][1,3]dioxol-5-yl(4-cyclopropylidenepiperidin-1-yl)methanone
• AKOS032467121

• Inchi： 1S/C16H17NO3/c18-16(13-3-4-14-15(9-13)20-10-19-14)17-7-5-12(6-8-17)11-1-2-11/h3-4,9H,1-2,5-8,10H2
• InChI Key： PHMXPJHBOXQYPH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CC/C(/CC1)=C1\CC\1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine (CAS No. 2097913-52-3)

1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine, identified by its CAS number 2097913-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core appended with a cyclopropylidene group and a benzodioxole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The benzodioxole moiety, also known as an oxygenated dibenzo-p-dioxin derivative, is a key structural component that contributes to the pharmacological properties of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine. This scaffold is well-documented for its role in various biological processes and has been extensively studied for its potential in modulating neurological and cardiovascular functions. The presence of the carbonyl group at the 5-position of the benzodioxole ring further enhances its reactivity and binding affinity to biological targets.

The cyclopropylidene group at the 4-position of the piperidine ring introduces rigidity to the molecular structure, which can influence both the solubility and metabolic stability of the compound. This structural feature is particularly important in drug design, as it can affect how the molecule interacts with enzymes and receptors in vivo. The combination of these functional groups makes 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine a versatile building block for synthesizing more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. These studies suggest that 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine may exhibit inhibitory activity against certain enzymes and receptors involved in pain perception, inflammation, and neurodegenerative diseases. The benzodioxole moiety, in particular, has been shown to interact with opioid receptors, making it a potential lead compound for developing novel analgesics.

In addition to its potential therapeutic applications, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine has also been explored as a key intermediate in synthetic chemistry. Its unique structural framework allows for modifications at multiple sites, enabling chemists to generate libraries of derivatives with diverse pharmacological profiles. This flexibility has made it a valuable tool in high-throughput screening campaigns aimed at identifying new drug candidates.

The synthesis of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzodioxole ring through cyclization reactions and the introduction of the cyclopropylidene group via metal-catalyzed coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

One of the most exciting aspects of studying 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine is its potential in addressing unmet medical needs. For instance, its structural similarity to known analgesic agents suggests that it may serve as a basis for developing new pain medications with improved efficacy and reduced side effects. Furthermore, its interaction with central nervous system targets opens up possibilities for treating conditions such as depression and anxiety.

As research continues to uncover new biological activities associated with this compound, it is likely that 1-(2H-1,3-benzodioxole-5-carbonyl)-4-cyclopropylidenepiperidine will play an increasingly important role in pharmaceutical development. Collaborative efforts between synthetic chemists, medicinal biologists, and clinical researchers will be essential in translating laboratory findings into effective therapeutic interventions for patients worldwide.